Cas no 6624-98-2 ([1]Benzopyrano[3,4-b][1]benzopyran-12(6H)-one,9-hydroxy-2,3-dimethoxy-8-(3-methylbutyl)-)

• Product Name: [1]Benzopyrano[3,4-b][1]benzopyran-12(6H)-one,9-hydroxy-2,3-dimethoxy-8-(3-methylbutyl)-
• CAS No: 6624-98-2
• MF: C₂₃H₂₄O₆
• MW: 396.433067321777
• CID: 525513
• PubChem ID: 5356251
• Update Time: 2025-04-19

[1]Benzopyrano[3,4-b][1]benzopyran-12(6H)-one,9-hydroxy-2,3-dimethoxy-8-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• [1]Benzopyrano[3,4-b][1]benzopyran-12(6H)-one,9-hydroxy-2,3-dimethoxy-8-(3-methylbutyl)-

• Inchi： 1S/C23H24O6/c1-12(2)5-6-13-16(24)8-7-14-22(25)21-15-9-18(26-3)19(27-4)10-17(15)28-11-20(21)29-23(13)14/h7-10,12,24H,5-6,11H2,1-4H3
• InChI Key： OIDYJBPICXFSFO-UHFFFAOYSA-N
• SMILES： O1C2COC3C=C(C(=CC=3C=2C(C2=CC=C(C(=C12)CCC(C)C)O)=O)OC)OC

Computed Properties

• Exact Mass: 396.15732
• Monoisotopic Mass: 396.157289
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.2
• XLogP3: 4.5

Experimental Properties

• Density: 1.31
• Boiling Point: 590.9°C at 760 mmHg
• Flash Point: 205.5°C
• Refractive Index: 1.622
• PSA: 74.22
• LogP: 4.66380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Rotenoids Rotenones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Rotenones